Cas no 883-92-1 (6-Chloro-2-oxo-2H-chromene-3-carboxylic acid)

6-Chloro-2-oxo-2H-chromene-3-carboxylic acid structure
883-92-1 structure
Product Name:6-Chloro-2-oxo-2H-chromene-3-carboxylic acid
CAS No:883-92-1
MF:C10H5ClO4
MW:224.59730219841
MDL:MFCD00991129
CID:727904
PubChem ID:271643
Update Time:2024-10-26

6-Chloro-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-oxo-2H-chromene-3-carboxylic acid
    • TIMTEC-BB SBB004435
    • ART-CHEM-BB B013962
    • CHEMBRDG-BB 3013962
    • 6-chloro-2-oxo-2H-chromene-3-carboxylic acid(SALTDATA: FREE)
    • 2H-1-Benzopyran-3-carboxylicacid, 6-chloro-2-oxo-
    • 6-chloro-2-oxo-2H-1-Benzopyran-3-carboxylic acid
    • 6-chloro-2-oxochromene-3-carboxylic acid
    • 3-carboxy-6-chlorocoumarin
    • 6-chloro-3-hydroxycarbonyl-2-oxo-2H-1-benzopyran
    • 6-chlorocoumarin-3-carboxylic acid
    • 6-Chloro-2-oxo-2H-1-benzopyran-3-carboxylic acid (ACI)
    • NSC 115552
    • SMR000060080
    • MFCD00991129
    • BBL014105
    • Z56763791
    • J-518535
    • DB-077274
    • Oprea1_738577
    • Maybridge4_003184
    • NSC-115552
    • SCHEMBL9068782
    • AKOS000293134
    • EN300-128771
    • 883-92-1
    • DTXSID50297327
    • BDBM50259855
    • STK412044
    • NCGC00176119-01
    • ALBB-000265
    • MLS000055564
    • CHEMBL1414071
    • HMS1530A16
    • NSC115552
    • NCGC00040431-02
    • Oprea1_725001
    • FOEGEQQPOKZIAB-UHFFFAOYSA-N
    • BRD-K84372073-001-01-7
    • CS-0116983
    • HMS2458C15
    • BS-4325
    • MDL： MFCD00991129
    • Inchi： 1S/C10H5ClO4/c11-6-1-2-8-5(3-6)4-7(9(12)13)10(14)15-8/h1-4H,(H,12,13)
    • InChI Key： FOEGEQQPOKZIAB-UHFFFAOYSA-N
    • SMILES： O=C(C1C(=O)OC2C(=CC(=CC=2)Cl)C=1)O

Computed Properties

  • Exact Mass: 223.98800
  • Monoisotopic Mass: 223.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.612
  • Melting Point: 214-215℃
  • Boiling Point: 426.5°C at 760 mmHg
  • Flash Point: 211.7°C
  • PSA: 67.51000
  • LogP: 2.14460
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-Chloro-2-oxo-2H-chromene-3-carboxylic acid Security Information

6-Chloro-2-oxo-2H-chromene-3-carboxylic acid Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-2-oxo-2H-chromene-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM112753-5g
6-chloro-2-oxo-2H-chromene-3-carboxylic acid
 883-92-1 95%
5g
 $507 2021-08-06
Fluorochem
042124-1g
6-Chloro-2-oxo-2H-chromene-3-carboxylic acid
 883-92-1 95%
1g
 ￡64.00 2022-03-01
Fluorochem
042124-5g
6-Chloro-2-oxo-2H-chromene-3-carboxylic acid
 883-92-1 95%
5g
 ￡256.00 2022-03-01
Fluorochem
042124-10g
6-Chloro-2-oxo-2H-chromene-3-carboxylic acid
 883-92-1 95%
10g
 ￡464.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VU784-1g
6-Chloro-2-oxo-2H-chromene-3-carboxylic acid
 883-92-1 95+%
1g
 137.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VU784-5g
6-Chloro-2-oxo-2H-chromene-3-carboxylic acid
 883-92-1 95+%
5g
 386.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VU784-200mg
6-Chloro-2-oxo-2H-chromene-3-carboxylic acid
 883-92-1 95+%
200mg
 55.0CNY 2021-07-14
Chemenu
CM112753-25g
6-chloro-2-oxo-2H-chromene-3-carboxylic acid
 883-92-1 95%
25g
 $*** 2023-05-29
Apollo Scientific
OR110616-1g
6-Chloro-2-oxo-2H-chromene-3-carboxylic acid
 883-92-1
1g
 £30.00 2025-02-19
Apollo Scientific
OR110616-5g
6-Chloro-2-oxo-2H-chromene-3-carboxylic acid
 883-92-1
5g
 £114.00 2025-02-19

6-Chloro-2-oxo-2H-chromene-3-carboxylic acid Production Method

Production Method 1

2033-24-1 2033-24-1
635-93-8 635-93-8
883-92-1 883-92-1
Reaction Conditions
1.1 Solvents: Water ;  55 min, rt
Reference
Aqueous Extract of Acacia concinna Pods: An Efficient Surfactant Type Catalyst for Synthesis of 3-Carboxycoumarins and Cinnamic Acids via Knoevenagel Condensation
Chavan, Hemant V.; et al, ACS Sustainable Chemistry & Engineering, 2013, 1(8), 929-936

Production Method 2

70384-80-4 70384-80-4
883-92-1 883-92-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Synthesis, characterization and antimicrobial activity of a series of substituted coumarin-3-carboxylato silver(I) complexes
Creaven, Bernadette S.; et al, Inorganica Chimica Acta, 2006, 359(12), 3976-3984

Production Method 3

70384-80-4 70384-80-4
883-92-1 883-92-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of coumarin-3-O-acylisoureas by dicyclohexylcarbodiimide
Bonsignore, Leonardo; et al, Journal of Heterocyclic Chemistry, 1995, 32(2), 573-7

Production Method 4

28447-81-6 28447-81-6
883-92-1 883-92-1
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Water ;  2 h, pH 8.3, 90 °C; pH 8.3, 90 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
One-pot synthesis of 3-carboxycoumarins via consecutive Knoevenagel and Pinner reactions in water
Fringuelli, Francesco; et al, Synthesis, 2003, (15), 2331-2334

Production Method 5

105-53-3 105-53-3
635-93-8 635-93-8
883-92-1 883-92-1
Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Ethanol ;  14 - 18 h, reflux
2.1 Reagents: Sodium hydroxide Solvents: Water ;  20 min, reflux; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Design, synthesis and biological evaluation of coumarin-based N-hydroxycinnamamide derivatives as novel histone deacetylase inhibitors with anticancer activities
Ding, Jiaoli; et al, Bioorganic Chemistry, 2020, 101,

Production Method 6

2416400-44-5 2416400-44-5
883-92-1 883-92-1
Reaction Conditions
1.1 2 h, reflux
Reference
Novel coumarin-thiazolyl ester derivatives as potential DNA gyrase Inhibitors: Design, synthesis, and antibacterial activity
Liu, Hao; et al, Bioorganic Chemistry, 2020, 100,

Production Method 7

635-93-8 635-93-8
883-92-1 883-92-1
Reaction Conditions
Reference
Dearomatizative and Decarboxylative Reaction Cascade in the Aminocatalytic Synthesis of 3,4-Dihydrocoumarins
Bojanowski, Jan; et al, Asian Journal of Organic Chemistry, 2019, 8(6), 844-848

Production Method 8

635-93-8 635-93-8
883-92-1 883-92-1
Reaction Conditions
1.1 Reagents: Sodium acetate ,  Hydroxyamine hydrochloride Solvents: Acetonitrile ,  Water
2.1 -
3.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Inhibition of monoamine oxidases by coumarin-3-acyl derivatives: biological activity and computational study
Chimenti, Franco; et al, Bioorganic & Medicinal Chemistry Letters, 2004, 14(14), 3697-3703

Production Method 9

883-92-1 883-92-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tributylamine Solvents: Ethanol ,  Water ;  60 °C; 40 min, 60 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
2.1 Catalysts: Acetic acid ,  Piperidine Solvents: Ethanol ;  6 h, reflux
2.2 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, reflux
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, 0 °C
Reference
Design and synthesis of novel vitamin D-coumarin hybrids using microwave irradiation
Zhang, Hengrui; et al, Journal of Chemical Research, 2017, 41(12), 684-687

Production Method 10

2033-24-1 2033-24-1
635-93-8 635-93-8
883-92-1 883-92-1
Reaction Conditions
1.1 Catalysts: Sodium azide Solvents: Water ;  20 h, 24 - 26 °C
1.2 Reagents: Hydrogen ion Solvents: Water ;  acidified, cooled
Reference
Room Temperature One-Pot Green Synthesis of Coumarin-3-carboxylic Acids in Water: A Practical Method for the Large-Scale Synthesis
Brahmachari, Goutam, ACS Sustainable Chemistry & Engineering, 2015, 3(9), 2350-2358

Production Method 11

2033-24-1 2033-24-1
635-93-8 635-93-8
883-92-1 883-92-1
Reaction Conditions
1.1 Catalysts: β-Cyclodextrin Solvents: Water ;  20 min, 70 °C
Reference
Synthesis of xanthene and coumarin derivatives in water by using β-Cyclodextrin
Kamat, Siddharth R. ; et al, Research on Chemical Intermediates, 2021, 47(3), 911-924

Production Method 12

70384-80-4 70384-80-4
883-92-1 883-92-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrochloric acid Solvents: Water
Reference
Biological evaluation of coumarin derivatives as mushroom tyrosinase inhibitors
Liu, Jinbing; et al, Food Chemistry, 2012, 135(4), 2872-2878

Production Method 13

2033-24-1 2033-24-1
18362-30-6 18362-30-6
883-92-1 883-92-1
Reaction Conditions
1.1 Catalysts: Ammonium acetate Solvents: Water ;  2 - 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4 - 5
Reference
Discovery of 2H-Chromen-2-one Derivatives as G Protein-Coupled Receptor-35 Agonists
Wei, Lai; et al, Journal of Medicinal Chemistry, 2017, 60(1), 362-372

Production Method 14

2033-24-1 2033-24-1
1570-64-5 1570-64-5
883-92-1 883-92-1
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide ;  2.5 h, 80 °C
Reference
A Practical Synthesis of 3-Functionalized Coumarins from o-Cresols and Active Methylene Compounds under Metal and Catalyst-Free Conditions Using tert-Butyl Hydrogen Peroxide
Chauhan, Swati; et al, ChemistrySelect, 2020, 5(29), 9030-9033

Production Method 15

2033-24-1 2033-24-1
883-92-1 883-92-1
Reaction Conditions
1.1 Solvents: Ethanol ;  10 min, reflux
Reference
Synthesis of 5-arylidene-2,2-dimethyl-1,3-dioxane-4,6-diones and coumarin-3-carboxylic acids via reaction of nitrones and Meldrum's acid
Kumar, Dhruva; et al, Indian Journal of Chemistry, 2013, (8), 1157-1160

Production Method 16

105-53-3 105-53-3
635-93-8 635-93-8
883-92-1 883-92-1
Reaction Conditions
1.1 Catalysts: Acetic acid ,  Piperidine Solvents: Ethanol ;  6 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, 0 °C
Reference
Design and synthesis of novel vitamin D-coumarin hybrids using microwave irradiation
Zhang, Hengrui; et al, Journal of Chemical Research, 2017, 41(12), 684-687

Production Method 17

105-53-3 105-53-3
635-93-8 635-93-8
883-92-1 883-92-1
Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Ethanol ;  overnight, reflux
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  1 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
A Ru(II)-catalyzed C-H activation and annulation cascade for the construction of highly coumarin-fused benzo[a]quinolizin-4-ones and pyridin-2-ones
Wang, Jing; et al, Organic Chemistry Frontiers, 2023, 10(11), 2680-2687

Production Method 18

635-93-8 635-93-8
883-92-1 883-92-1
Reaction Conditions
Reference
Decarboxylative, trienamine mediated cycloaddition for the synthesis of 3,4-dihydrocoumarin derivatives
Albrecht, Anna; et al, Organic & Biomolecular Chemistry, 2019, 17(17), 4238-4242

Production Method 19

742503-72-6 742503-72-6
883-92-1 883-92-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Inhibition of monoamine oxidases by coumarin-3-acyl derivatives: biological activity and computational study
Chimenti, Franco; et al, Bioorganic & Medicinal Chemistry Letters, 2004, 14(14), 3697-3703

Production Method 20

105-53-3 105-53-3
18362-30-6 18362-30-6
883-92-1 883-92-1
Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Ethanol ;  rt
2.1 Reagents: Sodium hydroxide ,  Hydrochloric acid Solvents: Water
Reference
Biological evaluation of coumarin derivatives as mushroom tyrosinase inhibitors
Liu, Jinbing; et al, Food Chemistry, 2012, 135(4), 2872-2878

Production Method 21

321-14-2 321-14-2
105-53-3 105-53-3
883-92-1 883-92-1
Reaction Conditions
1.1 Reagents: Piperidine Solvents: Ethanol ,  Acetic acid ;  12 h, 80 °C
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  reflux
Reference
Evaluation of novel N'-(3-hydroxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide derivatives as potential HIV-1 integrase inhibitors
Jesumoroti, Omobolanle J.; et al, MedChemComm, 2019, 10(1), 80-88

Production Method 22

635-93-8 635-93-8
883-92-1 883-92-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  4 h, pH 12.4, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  2 h, 90 °C
2.1 Reagents: Sodium bicarbonate Solvents: Water ;  2 h, pH 8.3, 90 °C; pH 8.3, 90 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
One-pot synthesis of 3-carboxycoumarins via consecutive Knoevenagel and Pinner reactions in water
Fringuelli, Francesco; et al, Synthesis, 2003, (15), 2331-2334

6-Chloro-2-oxo-2H-chromene-3-carboxylic acid Raw materials

6-Chloro-2-oxo-2H-chromene-3-carboxylic acid Preparation Products

6-Chloro-2-oxo-2H-chromene-3-carboxylic acid Related Literature

Related Categories

883-92-1 (6-Chloro-2-oxo-2H-chromene-3-carboxylic acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.